Cas no 78864-00-3 (2-(3-methylpiperidin-1-yl)phenol)

78864-00-3 structure
Product name:2-(3-methylpiperidin-1-yl)phenol
2-(3-methylpiperidin-1-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-(3-methyl-1-piperidinyl)-
- 1-(2-HYDROXYPHENYL)-3-METHYLPIPERIDINE
- 2-(3-methylpiperidin-1-yl)phenol
- 2-(3-METHYLPIPERIDINO)PHENOL
- AC1Q2R52
- AC1Q2R53
- AG-H-16222
- CTK5E6175
- MolPort-001-766-586
- SB42704
- EN300-71542
- MFCD00053833
- 78864-00-3
- CS-0258832
- AKOS022643800
- DTXSID90383652
- Z1069568402
-
- Inchi: InChI=1S/C12H17NO/c1-10-5-4-8-13(9-10)11-6-2-3-7-12(11)14/h2-3,6-7,10,14H,4-5,8-9H2,1H3
- InChI Key: JOVKPTWSFHQPKT-UHFFFAOYSA-N
- SMILES: CC1CCCN(C1)c2ccccc2O
Computed Properties
- Exact Mass: 191.131014166g/mol
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 44-46 °C
- Boiling Point: 303.8±25.0 °C at 760 mmHg
- Flash Point: 141.7±21.8 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(3-methylpiperidin-1-yl)phenol Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
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Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-methylpiperidin-1-yl)phenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-71542-2.5g |
2-(3-methylpiperidin-1-yl)phenol |
78864-00-3 | 95.0% | 2.5g |
$650.0 | 2025-03-21 | |
Chemenu | CM525419-1g |
2-(3-Methylpiperidin-1-yl)phenol |
78864-00-3 | 97% | 1g |
$356 | 2022-08-31 | |
Enamine | EN300-71542-0.25g |
2-(3-methylpiperidin-1-yl)phenol |
78864-00-3 | 95.0% | 0.25g |
$164.0 | 2025-03-21 | |
1PlusChem | 1P008O21-10g |
Phenol,2-(3-methyl-1-piperidinyl)- |
78864-00-3 | 95% | 10g |
$1825.00 | 2024-04-21 | |
A2B Chem LLC | AE03625-5g |
2-(3-Methylpiperidin-1-yl)phenol |
78864-00-3 | 95% | 5g |
$1047.00 | 2024-04-19 | |
Aaron | AR008OAD-500mg |
Phenol,2-(3-methyl-1-piperidinyl)- |
78864-00-3 | 95% | 500mg |
$380.00 | 2025-01-23 | |
A2B Chem LLC | AE03625-250mg |
2-(3-Methylpiperidin-1-yl)phenol |
78864-00-3 | 95% | 250mg |
$208.00 | 2024-04-19 | |
A2B Chem LLC | AE03625-50mg |
2-(3-Methylpiperidin-1-yl)phenol |
78864-00-3 | 95% | 50mg |
$117.00 | 2024-04-19 | |
A2B Chem LLC | AE03625-1g |
2-(3-Methylpiperidin-1-yl)phenol |
78864-00-3 | 95% | 1g |
$384.00 | 2024-04-19 | |
Aaron | AR008OAD-10g |
Phenol,2-(3-methyl-1-piperidinyl)- |
78864-00-3 | 95% | 10g |
$1986.00 | 2023-12-13 |
2-(3-methylpiperidin-1-yl)phenol Related Literature
-
Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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5. Water
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:78864-00-3)2-(3-methylpiperidin-1-yl)phenol

Purity:99%
Quantity:1g
Price ($):347